Cas no 1891435-21-4 (O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine)

• Product Name: O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine
• CAS No: 1891435-21-4
• MF: C₈H₉F₂NOS
• MW: 205.224967718124
• CID: 6567537
• PubChem ID: 117293314
• Update Time: 2025-08-05

O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine
• EN300-1972711
• 1891435-21-4
• O-({3-[(difluoromethyl)sulfanyl]phenyl}methyl)hydroxylamine

• Inchi： 1S/C8H9F2NOS/c9-8(10)13-7-3-1-2-6(4-7)5-12-11/h1-4,8H,5,11H2
• InChI Key： VXHWWNYSBWQSQK-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(CON)=C1

Computed Properties

• Exact Mass: 205.03729141g/mol
• Monoisotopic Mass: 205.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.6Ų

Additional information on O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine

Professional Introduction to O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine (CAS No. 1891435-21-4)

O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine is a specialized organic compound with the CAS number 1891435-21-4. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of a difluoromethyl group and a sulfanylphenyl moiety makes it a promising candidate for various biochemical and medicinal chemistry studies.

The compound's molecular structure, characterized by a hydroxylamine functional group attached to a benzene ring substituted with a 3-(difluoromethyl)sulfanyl group, imparts distinct chemical reactivity and stability. This makes it particularly interesting for synthesizing novel derivatives that could exhibit enhanced biological activity. The difluoromethyl group, in particular, is known for its ability to modulate metabolic pathways and improve the pharmacokinetic properties of drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the hydroxylamine moiety. Hydroxylamine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural features of O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine suggest that it could interact with biological targets in ways that may lead to the discovery of new therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex molecular framework. The introduction of the difluoromethyl group and the sulfanylphenyl moiety necessitates careful optimization to maintain the integrity of the hydroxylamine functional group.

Efforts are ongoing to understand the biological activity of O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine. Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and target proteins. Such insights are crucial for designing targeted drug interventions.

The compound's potential as a building block for more complex molecules is also under investigation. Medicinal chemists are exploring ways to modify its structure to enhance its pharmacological properties. For instance, introducing additional functional groups or altering the substitution pattern on the benzene ring could lead to derivatives with improved efficacy and reduced side effects.

The role of spectroscopic techniques in characterizing O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed information about the compound's structure and purity. These data are essential for confirming the successful synthesis of the target molecule and for understanding its chemical behavior.

In conclusion, O-({3-(difluoromethyl)sulfanylphenyl}methyl)hydroxylamine, with its CAS number 1891435-21-4, represents a significant advancement in chemical research. Its unique structural features and potential biological activities make it a valuable asset in the development of new pharmaceuticals. As research continues, we can expect further insights into its applications and derivatives that could revolutionize therapeutic strategies across multiple medical disciplines.